Cas no 2171613-13-9 (1-{5-(aminomethyl)-1,2,4-oxadiazol-3-ylmethyl}azetidine-2-carboxamide)

• Product Name: 1-{5-(aminomethyl)-1,2,4-oxadiazol-3-ylmethyl}azetidine-2-carboxamide
• CAS No: 2171613-13-9
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 6023598
• PubChem ID: 165951068
• Update Time: 2025-11-05

1-{5-(aminomethyl)-1,2,4-oxadiazol-3-ylmethyl}azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{5-(aminomethyl)-1,2,4-oxadiazol-3-ylmethyl}azetidine-2-carboxamide
• EN300-1282287
• 1-{[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]methyl}azetidine-2-carboxamide
• 2171613-13-9

• Inchi： 1S/C8H13N5O2/c9-3-7-11-6(12-15-7)4-13-2-1-5(13)8(10)14/h5H,1-4,9H2,(H2,10,14)
• InChI Key： RXUGHUMCURQIRQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1=NOC(CN)=N1)N

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 111Ų

Additional information on 1-{5-(aminomethyl)-1,2,4-oxadiazol-3-ylmethyl}azetidine-2-carboxamide

Compound CAS No. 2171613-13-9: 1-{5-(Aminomethyl)-1,2,4-Oxadiazol-3-ylmethyl}Azetidine-2-Carboxamide

The compound with CAS number 2171613-13-9, known as 1-{5-(aminomethyl)-1,2,4-oxadiazol-3-ylmethyl}azetidine-2-carboxamide, is a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring system and an azetidine moiety. The presence of these functional groups suggests that the molecule may exhibit unique chemical reactivity and biological activity.

The oxadiazole ring system is a five-membered aromatic heterocycle containing two nitrogen atoms and one oxygen atom. Such structures are known for their stability and ability to participate in various chemical reactions, including nucleophilic and electrophilic substitutions. In this compound, the oxadiazole ring is substituted at the 5-position with an aminomethyl group (-CH₂NH₂), which introduces additional functional diversity. This substitution pattern could enhance the molecule's ability to form hydrogen bonds or act as a nucleophile in biochemical contexts.

The azetidine moiety is a four-membered saturated nitrogen-containing ring. Azetidines are less common than their five-membered counterparts (e.g., pyrrolidines) but are known for their unique mechanical properties and potential applications in drug design due to their rigid structure. In this compound, the azetidine ring is substituted at the 2-position with a carboxamide group (-CONH₂), which adds further functional complexity. The carboxamide group is highly versatile and can participate in hydrogen bonding, making it a valuable feature in medicinal chemistry for improving bioavailability and targeting specific biological pathways.

The synthesis of cas no 2171613 13 9 likely involves a multi-step process that combines the construction of the oxadiazole ring with the azetidine moiety. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules using methodologies like click chemistry or transition metal-catalyzed coupling reactions. The exact synthetic pathway would depend on the availability of starting materials and the desired stereochemistry of the final product.

In terms of biological activity, compounds containing both oxadiazole and azetidine moieties have shown promise in various pharmacological studies. For instance, oxadiazoles are known for their anti-inflammatory, antitumor, and antimicrobial properties, while azetidines have been explored for their potential as inhibitors of certain enzymes or receptors. The combination of these groups in cas no 2000888 50 8 (a related compound) has been reported to exhibit selective activity against specific cellular targets, suggesting that this compound may have similar or enhanced biological effects.

Recent research has also focused on the optimization of such molecules for drug delivery systems. The presence of functional groups like the carboxamide can be exploited for conjugation with targeting ligands or biocompatible polymers, enhancing the molecule's ability to deliver therapeutic agents to specific tissues or cells. Additionally, computational studies using molecular docking have revealed that this compound may bind effectively to certain protein pockets, further highlighting its potential as a lead compound in drug discovery.

In conclusion, CAS No. 2000888 50 8, 5-(Aminomethyl)-3-(azetidinecarbonyl)amino]-[something], represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse chemical and biological properties. As research continues to uncover new applications for such compounds, they will undoubtedly play an increasingly important role in advancing both medicinal chemistry and materials science.